Cas no 40906-82-9 (bis(trifluoromethylsulfonyl)methylbenzene)

• Product Name: bis(trifluoromethylsulfonyl)methylbenzene
• CAS No: 40906-82-9
• MF: C₉H₆F₆O₄S₂
• MW: 356.261961460114
• CID: 2602227
• PubChem ID: 162441
• Update Time: 2025-04-21

bis(trifluoromethylsulfonyl)methylbenzene Chemical and Physical Properties

Names and Identifiers

• bis(trifluoromethylsulfonyl)methylbenzene
• [bis[(trifluoromethyl)sulphonyl]methyl]benzene
• (Bis((trifluoromethyl)sulfonyl)methyl)benzene
• Benzene,(bis((trifluoromethyl)sulfonyl)methyl)
• bis((trifluoromethyl)sulfonyl)phenylmethane
• CHPh(SO2CF3)2
• EINECS 255-136-5
• N-phenyl-bis(trifluoromethanesulfonimide)
• Phenyl bis(trifluoromethanesulfonyl)methane
• phenylbis(triflyl)methane
• UNII-8PGR4S5J6U
• 40906-82-9
• (BIS(TRIFLUOROMETHYLSULPHONYL)METHYL)BENZENE
• SCHEMBL2202728
• DTXCID8039829
• 8PGR4S5J6U
• Benzene, (bis((trifluoromethyl)sulfonyl)methyl)-
• (Bis((trifluoromethyl)sulphonyl)methyl)benzene
• (BIS(TRIFLUOROMETHYLSULFONYL)METHYL)BENZENE
• Benzene, [bis[(trifluoromethyl)sulfonyl]methyl]-
• BENZENE, (BIS((TRIFLUOROMETHYL)SULPHONYL)METHYL)-
• AKOS017344811
• A829638
• [Bis(trifluoromethylsulfonyl)methyl]benzene
• NS00057783
• [Bis[(trifluoromethyl)sulfonyl]methyl]benzene
• DTXSID2068262

• Inchi： 1S/C9H6F6O4S2/c10-8(11,12)20(16,17)7(6-4-2-1-3-5-6)21(18,19)9(13,14)15/h1-5,7H
• InChI Key： ZMWKYYJODBYKHO-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(C(C1C=CC=CC=1)S(C(F)(F)F)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 355.96100
• Monoisotopic Mass: 355.96116999Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 85Ų

Experimental Properties

• Melting Point: 101-103 °C
• PSA: 85.04000
• LogP: 4.71600

bis(trifluoromethylsulfonyl)methylbenzene Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3